Cas no 169527-49-5 (2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine)

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine is a silyl-protected amine derivative featuring dual tert-butyldimethylsilyl (TBS) ether groups. This compound is particularly valuable in synthetic organic chemistry as a protective reagent for hydroxyl and amine functionalities, offering enhanced stability under basic and nucleophilic conditions. The steric bulk of the TBS groups provides selective deprotection control, making it useful in multi-step synthesis. Its structural design ensures compatibility with a wide range of reaction conditions, including Grignard and organolithium reactions. The compound’s high purity and well-defined reactivity profile make it a reliable intermediate for pharmaceutical and fine chemical applications.
2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine structure
169527-49-5 structure
Product Name:2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine
CAS No:169527-49-5
MF:C16H39NO2Si2
MW:333.657366991043
MDL:MFCD29920224
CID:1356329
PubChem ID:11427595
Update Time:2025-06-07

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine Chemical and Physical Properties

Names and Identifiers

    • Ethanamine,2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-
    • Bis(2-((tert-butyldimethylsilyl)oxy)ethyl)amine
    • bis-[2-(tert-butyl-dimethyl-silanyloxy)-ethyl]amine
    • 169527-49-5
    • MFCD29920224
    • DB-211455
    • SCHEMBL844556
    • OQOWEVQDYYJEQB-UHFFFAOYSA-N
    • 2-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-N-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]ethanamine
    • 2-[tert-butyl(dimethyl)silyl]oxy-N-[2-[tert-butyl(dimethyl)silyl]oxyethyl]ethanamine
    • BS-31227
    • 2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine
    • MDL: MFCD29920224
    • Inchi: 1S/C16H39NO2Si2/c1-15(2,3)20(7,8)18-13-11-17-12-14-19-21(9,10)16(4,5)6/h17H,11-14H2,1-10H3
    • InChI Key: OQOWEVQDYYJEQB-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCCNCCO[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 333.25207
  • Monoisotopic Mass: 333.25193256 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 333.66
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49

2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine Pricemore >>

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2-(1,1-Dimethylethyl)dimethylsilyloxy-N-2-(1,1-dimethylethyl)dimethylsilyloxyethyl-ethanamine Related Literature

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